Cas no 334017-21-9 (1-methyl-5-(pyridin-2-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-methyl-5-(pyridin-2-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 334017-21-9
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 5361152
• Update Time: 2025-08-05

1-methyl-5-(pyridin-2-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-methyl-5-(2-pyridinyl)-
• 1-methyl-5-(pyridin-2-yl)-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C10H9N3O2/c1-13-9(6-8(12-13)10(14)15)7-4-2-3-5-11-7/h2-6H,1H3,(H,14,15)
• InChI Key： LQTJXHCOODAVLD-UHFFFAOYSA-N
• SMILES： N1(C)C(C2=NC=CC=C2)=CC(C(O)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-methyl-5-(pyridin-2-yl)-1H-pyrazole-3-carboxylic acid

Research Brief on 1-methyl-5-(pyridin-2-yl)-1H-pyrazole-3-carboxylic acid (CAS: 334017-21-9): Recent Advances and Applications

1-methyl-5-(pyridin-2-yl)-1H-pyrazole-3-carboxylic acid (CAS: 334017-21-9) is a pyrazole-based carboxylic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its pyridine and pyrazole moieties, has shown promising potential in various therapeutic applications, including kinase inhibition and anti-inflammatory activity. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, further highlighting its importance in drug discovery and development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the structural optimization of 1-methyl-5-(pyridin-2-yl)-1H-pyrazole-3-carboxylic acid to enhance its binding affinity for specific kinase targets. The study employed molecular docking and structure-activity relationship (SAR) analyses to identify critical modifications that could improve its inhibitory potency. The results demonstrated that subtle changes to the pyridine and pyrazole rings significantly influenced the compound's interaction with the ATP-binding site of target kinases, suggesting its potential as a scaffold for designing selective kinase inhibitors.

Another recent publication in Bioorganic & Medicinal Chemistry Letters (2024) explored the anti-inflammatory properties of derivatives of 1-methyl-5-(pyridin-2-yl)-1H-pyrazole-3-carboxylic acid. The study focused on the compound's ability to modulate the NF-κB signaling pathway, a key regulator of inflammatory responses. Through in vitro and in vivo experiments, the researchers found that certain derivatives exhibited potent inhibition of pro-inflammatory cytokines, such as TNF-α and IL-6, without significant cytotoxicity. These findings underscore the compound's potential as a lead structure for developing novel anti-inflammatory agents.

Additionally, 1-methyl-5-(pyridin-2-yl)-1H-pyrazole-3-carboxylic acid has been utilized as a building block in the synthesis of heterocyclic compounds with diverse biological activities. A 2024 study in European Journal of Medicinal Chemistry reported the synthesis of a series of hybrid molecules incorporating this scaffold, which exhibited dual activity as both antimicrobial and anticancer agents. The study highlighted the versatility of the compound in medicinal chemistry, as its structural features allow for easy functionalization and tuning of pharmacological properties.

In conclusion, recent research on 1-methyl-5-(pyridin-2-yl)-1H-pyrazole-3-carboxylic acid (CAS: 334017-21-9) has demonstrated its multifaceted potential in drug discovery. Its applications range from kinase inhibition to anti-inflammatory and antimicrobial activities, making it a valuable scaffold for the development of novel therapeutics. Future studies should focus on further optimizing its pharmacokinetic properties and exploring its efficacy in preclinical models to advance its translational potential.